3-(Dipropylamino)butanoic acid hydrochloride

• Molecular Formula: C10H22ClNO2
• Molecular Weight: 223.74 g/mol
• IUPAC Name: 3-(dipropylamino)butanoic acid;hydrochloride
• InChI: InChI=1S/C10H21NO2.ClH/c1-4-6-11(7-5-2)9(3)8-10(12)13;/h9H,4-8H2,1-3H3,(H,12,13);1H
• InChI Key: HYPAPAMVSFCHBR-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(C)CC(=O)O.Cl

Description

3-(Dipropylamino)butanoic acid hydrochloride is a quaternary ammonium salt featuring a butanoic acid backbone substituted with a dipropylamino group at the β-position. The hydrochloride salt enhances its water solubility, making it suitable for pharmaceutical and synthetic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dipropylamino)butanoic acid hydrochloride typically involves the reaction of butanoic acid with dipropylamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction mixture is then subjected to purification processes such as recrystallization to obtain the pure compound .

Industrial Production Methods

Industrial production of 3-(Dipropylamino)butanoic acid hydrochloride follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts to ensure high yield and purity. The final product is subjected to rigorous quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

3-(Dipropylamino)butanoic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions) are used for substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids and ketones.

Reduction: Alcohols and amines.

Substitution: Halogenated derivatives and other substituted compounds.

Scientific Research Applications

3-(Dipropylamino)butanoic acid hydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Employed in studies related to enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 3-(Dipropylamino)butanoic acid hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor, affecting the activity of enzymes involved in metabolic processes. It may also interact with cellular receptors, influencing signal transduction pathways and cellular responses .

Comparison with Similar Compounds

3-(Dimethylamino)butanoic Acid Hydrochloride (CAS 183488-55-3)

Structural Differences :

• Amino substituent: Dimethylamino group (shorter alkyl chains) vs. dipropylamino in the target compound.
• Molecular weight: 167.63 g/mol (C₆H₁₄ClNO₂) vs. ~225 g/mol (estimated for dipropyl variant due to longer alkyl chains).

Functional Implications :

• Synthetic Utility : Both are used as intermediates; the dimethyl analog is cited in peptide coupling reactions (), while the dipropyl variant may serve in bulkier ligand designs.

Parameter	3-(Dimethylamino)butanoic Acid HCl	3-(Dipropylamino)butanoic Acid HCl
Molecular Formula	C₆H₁₄ClNO₂	C₁₀H₂₂ClNO₂ (estimated)
Amino Group	Dimethylamino	Dipropylamino
Potential Bioactivity	Neurotransmitter modulation	Enhanced tissue penetration

4-(Piperidin-3-yl)butanoic Acid Hydrochloride

Structural Differences :

• Amino group: Cyclic piperidine ring vs. linear dipropylamino chain.
• Acid Position: Carboxylic acid at terminal butanoic position vs. β-position substitution in the target compound.

Functional Implications :

• Solubility : The hydrochloride salt improves aqueous solubility, similar to the target compound.

N-(3-Chloropropyl)-N,N-dibutylamine Hydrochloride

Structural Differences :

• Backbone: Propyl chain with chlorine substituent vs. butanoic acid backbone.
• Functionality: Tertiary amine with chloropropyl vs. amino acid derivative.

Functional Implications :

• Reactivity : The chloropropyl group enables nucleophilic substitution reactions, making it a versatile alkylating agent ().

6-(Dipropylamino)-5-methylnicotinaldehyde (CAS 1355193-43-9)

Structural Differences :

• Core Structure: Nicotinaldehyde (aromatic) vs. aliphatic butanoic acid.
• Substituents: Dipropylamino and methyl groups on a pyridine ring.

Functional Implications :

• Electronic Effects : The aromatic ring enables π-π stacking in receptor binding, unlike the aliphatic target compound.
• Applications : Likely used in nicotinic acetylcholine receptor studies due to structural resemblance to nicotine .

Research Implications and Limitations

• Gaps in Data: Direct pharmacological or physicochemical data for 3-(dipropylamino)butanoic acid hydrochloride are sparse; inferences rely on structural analogs .
• Synthetic Potential: The dipropylamino group’s bulk may hinder crystallization but improve lipid membrane interactions, a hypothesis requiring experimental validation.

Biological Activity

3-(Dipropylamino)butanoic acid hydrochloride, a compound with notable pharmacological properties, has garnered attention in various biological studies. This article explores its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

3-(Dipropylamino)butanoic acid hydrochloride is characterized by the following chemical formula:

• Molecular Formula : C$_{10}$H$_{21}$ClN$_{2}$O$_{2}$
• CAS Number : 43537317

The compound features a dipropylamino group attached to a butanoic acid backbone, which plays a crucial role in its biological activity.

Research indicates that 3-(Dipropylamino)butanoic acid hydrochloride exhibits various biological effects primarily through modulation of neurotransmitter systems and cellular signaling pathways.

• Neurotransmitter Modulation : The compound has been shown to influence the activity of neurotransmitters, particularly in the central nervous system. It acts as an inhibitor of certain receptors, leading to alterations in neuronal excitability and synaptic transmission.
• Anti-Fibrotic Effects : Studies have demonstrated that this compound can exhibit anti-fibrotic properties by reducing connective tissue growth factor (CTGF) gene expression. In vitro assays have shown significant dose-dependent reductions in CTGF levels, suggesting potential applications in fibrotic diseases .

Biological Activity Overview

Activity Type	Description	References
Neurotransmitter Modulation	Alters synaptic transmission; potential antidepressant effects.
Anti-Fibrotic	Reduces CTGF expression; potential therapeutic for fibrosis-related conditions.
Cytotoxicity	Exhibits low cytotoxicity up to concentrations of 100 μM in various cell lines.
Antimicrobial	Preliminary studies suggest antimicrobial properties against specific bacterial strains.

Case Study 1: Anti-Fibrotic Activity

In a study examining the anti-fibrotic effects of 3-(Dipropylamino)butanoic acid hydrochloride, researchers treated mouse models with bleomycin-induced dermal fibrosis. The results indicated a significant reduction in fibrosis markers and improved skin elasticity, supporting its potential as a therapeutic agent for fibrotic diseases .

Case Study 2: Neuropharmacological Effects

A series of experiments assessed the impact of the compound on neuronal cultures. It was found to enhance synaptic plasticity and reduce excitotoxicity in neuron-like cells under stress conditions, suggesting possible applications in neurodegenerative disorders .